2-(2H-1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-(prop-2-yn-1-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(cyanomethyl)-N-prop-2-ynylacetamide
• InChI: InChI=1S/C14H12N2O3/c1-2-6-16(7-5-15)14(17)9-11-3-4-12-13(8-11)19-10-18-12/h1,3-4,8H,6-7,9-10H2
• InChI Key: AWIZYDFQJCPREY-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC#N)C(=O)CC1=CC2=C(C=C1)OCO2
• Molecular Formula: C14H12N2O3
• Molecular Weight: 256.26 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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Safety And Hazards

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